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Introduction

Deucravacitinib is an innovative, oral, selective inhibitor of tyrosine kinase 2 (TYK2), a member
of the Janus kinase (JAK) family. It is approved for the treatment of moderate-to-severe plague
psoriasis.[1][2] Deucravacitinib allosterically binds to the regulatory pseudokinase domain of
TYK2, stabilizing an inactive conformation of the enzyme.[3] This selective inhibition modulates
signaling of key cytokines implicated in psoriasis pathogenesis, including interleukin-23 (IL-23),
IL-12, and Type | interferons.[2][4][5]

As with all pharmaceuticals, a thorough evaluation of potential impurities is a critical component
of the safety assessment. N-nitroso-deucravacitinib is a potential nitrosamine drug
substance-related impurity (NDSRI) of deucravacitinib. Nitrosamines as a class are of
significant concern due to their potential as mutagenic carcinogens. This guide provides a
comprehensive overview of the toxicological risk assessment framework for N-nitroso-
deucravacitinib, addressing the available data, standard experimental protocols, and the
scientific rationale for risk evaluation, particularly in a context where the impurity is challenging
to synthesize and test.
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The Challenge of N-nitroso-deucravacitinib
Formation

The formation of N-nitroso-deucravacitinib is considered chemically unlikely.[6] This is
attributed to the electronic and steric properties of the parent molecule, deucravacitinib. The
secondary amine nitrogen that could potentially be nitrosated is part of an aniline-like structure
with electron-withdrawing groups, which decrease its nucleophilicity. Additionally, the molecule
is sterically hindered, further impeding the nitrosation reaction.[6]

Multiple attempts by various vendors to synthesize N-nitroso-deucravacitinib have reportedly
been unsuccessful.[6] According to regulatory guidelines from bodies such as the EMA, if,
despite extensive efforts, a nitrosamine impurity cannot be synthesized, it may indicate that the
impurity does not form under relevant conditions or is highly unstable.[6] In such cases, a
thorough scientific justification, potentially supported by in silico analysis, can be presented in a
regulatory dossier to argue against the necessity of confirmatory testing.[6]

Toxicological Risk Assessment Framework

The risk assessment for a potential NDSRI like N-nitroso-deucravacitinib follows a structured
approach, primarily aimed at determining an Acceptable Intake (Al) limit.

Data Presentation

A critical challenge in the toxicological risk assessment of N-nitroso-deucravacitinib is the
absence of empirical data. A search of publicly available information reveals no specific studies
on its genotoxicity or carcinogenicity. Material Safety Data Sheets for related impurities also
indicate a lack of data.[7]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=22730
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16082428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

N-nitroso-deucravacitinib General Information for

Toxicological Endpoint ) )
Data Nitrosamines

) ) Many nitrosamines are
Bacterial Reverse Mutation

@ ) Test No data available.[7] mutagenic, often requiring
mes) Tes

metabolic activation (S9).[8][9]

In Vitro Mammalian Cell Gene ) Can provide further evidence
) No data available. ) )
Mutation Assay of mutagenic potential.
In Vivo Mutagenicity (e.g., Pig- ] Used to assess mutagenicity in
] No data available. ]
a, Big Blue®) a whole animal system.

Many nitrosamines are potent
Rodent Carcinogenicity No data available.[7] carcinogens in rodent

bioassays.[9]

Typically derived from
Acceptable Intake (Al) Not established. carcinogenicity data (TD50) or
read-across analysis.

Experimental Protocols

Should a reference standard for N-nitroso-deucravacitinib become available, the following
standard experimental protocols would be employed to assess its mutagenic potential.

Bacterial Reverse Mutation (Ames) Test (OECD TG 471)

« Objective: To assess the potential of N-nitroso-deucravacitinib to induce gene mutations in

bacteria.

o Test Strains: A minimum of five strains of Salmonella typhimurium (TA98, TA100, TA1535,
TA1537) and Escherichia coli (WP2 uvrA or WP2 uvrA (pKM101)) would be used to detect
various types of mutations.

» Metabolic Activation: The assay would be conducted with and without a post-mitochondrial
fraction (S9) from the livers of rodents (typically rats or hamsters) pre-treated with enzyme
inducers (e.g., Aroclor 1254 or a combination of phenobarbital and B-naphthoflavone). For
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nitrosamines, hamster liver S9 at a 30% concentration is often recommended for enhanced
sensitivity.[8]

Procedure (Pre-incubation Method):

o

N-nitroso-deucravacitinib, dissolved in a suitable solvent (e.g., DMSO), would be added
to a suspension of the bacterial tester strain.

o The S9 mix (for activated assays) or a buffer (for non-activated assays) is added.

o The mixture is pre-incubated at 37°C for a defined period (e.g., 20-30 minutes) to allow for
metabolic activation and interaction with the bacterial DNA.[8]

o Molten top agar is added, and the entire mixture is poured onto minimal glucose agar
plates.

o Plates are incubated at 37°C for 48-72 hours.

Data Analysis: A positive result is defined as a concentration-related increase in the number
of revertant colonies to at least twice the solvent control value.

In Vivo Transgenic Rodent Gene Mutation Assay (OECD
TG 488)

Objective: To evaluate the mutagenic potential of N-nitroso-deucravacitinib in a whole
animal model, assessing mutations in a reporter gene.

Test System: Transgenic mice (e.g., Big Blue® cll/lacZ) or rats (e.g., Big Blue®) would be
used.

Procedure:

o Animals would be administered N-nitroso-deucravacitinib, typically daily for 28
consecutive days, via a clinically relevant route (e.g., oral gavage).

o A positive control (e.g., N-nitrosodimethylamine) and a vehicle control group would be
included.
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o Following the treatment period, animals are euthanized, and tissues of interest (e.qg., liver,
as it is a primary site of nitrosamine metabolism) are collected.

o High molecular weight DNA is isolated from the tissues.
o The transgenic reporter gene (e.g., lacZ) is recovered from the genomic DNA.

o The recovered genes are packaged into bacteriophage particles, which are then used to

infect E. coli.

o Data Analysis: The frequency of mutations in the reporter gene is determined. A statistically
significant, dose-dependent increase in mutant frequency in the treated groups compared to
the vehicle control would indicate a positive result.

Visualizations
Deucravacitinib Signaling Pathway
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Caption: Deucravacitinib allosterically inhibits TYK2, blocking cytokine signaling.
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Caption: Risk assessment workflow for a potential nitrosamine impurity.
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Conclusion

The toxicological risk assessment of N-nitroso-deucravacitinib is currently defined by the
significant challenge in synthesizing the molecule for empirical testing. The available evidence
suggests that the formation of this specific nitrosamine is chemically unfavorable.[6]
Consequently, the risk assessment strategy pivots from standard toxicological testing to
providing a robust scientific justification for its low probability of formation. This justification
would be based on an analysis of deucravacitinib's molecular structure, including steric
hindrance and electronic effects, and could be supplemented by in silico modeling. While
protocols for mutagenicity testing are well-established, their application is contingent on the
availability of a reference standard. In its absence, a well-reasoned scientific argument remains
the cornerstone of the risk assessment for regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Risk Assessment of N-nitroso-
deucravacitinib: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16082428/docs#toxicological-risk-assessment-of-n-
nitroso-deucravacitinib-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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